Cas no 1555328-70-5 (2,2-difluoro-2-4-(2-methylpropyl)phenylethan-1-amine)

• Product Name: 2,2-difluoro-2-4-(2-methylpropyl)phenylethan-1-amine
• CAS No: 1555328-70-5
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 6483893
• PubChem ID: 83235502
• Update Time: 2025-10-28

2,2-difluoro-2-4-(2-methylpropyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-(2-methylpropyl)phenylethan-1-amine
• 2,2-difluoro-2-[4-(2-methylpropyl)phenyl]ethan-1-amine
• EN300-1931079
• 1555328-70-5
• AKOS021557731

• Inchi： 1S/C12H17F2N/c1-9(2)7-10-3-5-11(6-4-10)12(13,14)8-15/h3-6,9H,7-8,15H2,1-2H3
• InChI Key： AUSQBZQZAMKSLD-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=CC=1)CC(C)C)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-4-(2-methylpropyl)phenylethan-1-amine

Professional Introduction to Compound with CAS No. 1555328-70-5 and Product Name: 2,2-difluoro-2-(4-(2-methylpropyl)phenyl)ethan-1-amine

Compound with the CAS number 1555328-70-5 and the product name 2,2-difluoro-2-(4-(2-methylpropyl)phenyl)ethan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of fluorine atoms and a bulky alkyl group in its framework suggests a high degree of steric hindrance and electronic modulation, which are critical factors in drug design and development.

The fluorine atoms incorporated into the molecule play a pivotal role in enhancing the metabolic stability and binding affinity of the compound. Fluorinated aromatic compounds are well-documented for their ability to improve pharmacokinetic properties, such as bioavailability and half-life, by resisting degradation from metabolic enzymes. This feature makes 2,2-difluoro-2-(4-(2-methylpropyl)phenyl)ethan-1-amine a promising candidate for further exploration in medicinal chemistry.

The 4-(2-methylpropyl)phenyl moiety contributes to the compound's overall lipophilicity, which is essential for crossing biological membranes and achieving effective drug delivery. The combination of these structural elements not only influences the compound's physicochemical properties but also opens up possibilities for targeted drug action. Recent studies have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics, particularly in oncology and infectious diseases.

In the realm of oncology, fluorinated derivatives have shown remarkable efficacy in inhibiting tumor growth by modulating key signaling pathways. The steric bulk provided by the 2-methylpropyl group further enhances the compound's interaction with biological targets, potentially leading to higher selectivity and reduced side effects. This is particularly relevant in the context of precision medicine, where personalized therapeutic strategies are becoming increasingly prevalent.

Moreover, research into fluorinated amine compounds has revealed their potential as intermediates in synthesizing novel antibiotics. The unique electronic properties of fluorine can alter the reactivity of adjacent functional groups, enabling the design of molecules with enhanced antimicrobial activity. This aligns with the growing global concern over antibiotic resistance, making compounds like 2,2-difluoro-2-(4-(2-methylpropyl)phenyl)ethan-1-amine invaluable for future pharmacological interventions.

The compound's structural complexity also lends itself to diverse synthetic methodologies. Researchers have been exploring various catalytic processes to optimize its production while maintaining high purity standards. Advances in flow chemistry and green solvent systems have further facilitated the synthesis of such complex molecules, reducing environmental impact without compromising yield or quality.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,2-difluoro-2-(4-(2-methylpropyl)phenyl)ethan-1-amine and biological targets. These simulations have provided insights into binding affinities and metabolic pathways, guiding experimental design and accelerating drug discovery efforts. The integration of machine learning algorithms has further enhanced predictive capabilities, allowing for more rapid identification of lead compounds.

The pharmaceutical industry continues to invest heavily in developing fluorinated compounds due to their versatility and therapeutic potential. Collaborative efforts between academia and industry have led to groundbreaking discoveries that are reshaping treatment paradigms for various diseases. As regulatory frameworks evolve to support innovative drug development, compounds like 1555328-70-5 are poised to play a central role in future medical breakthroughs.

In conclusion, 2,2-difluoro-2-(4-(2-methylpropyl)phenyl)ethan-1-amine exemplifies the cutting-edge advancements in chemical biology and medicinal chemistry. Its unique structural features offer multifaceted opportunities for therapeutic applications across multiple disease areas. With ongoing research efforts focused on optimizing its synthesis and exploring new biological interactions, this compound is set to make significant contributions to global healthcare solutions.